Cas no 30932-68-4 ( )
structure
Product Name:
CAS No:30932-68-4
MF:C9H10N2O3
MW:194.187302112579
CID:916268
PubChem ID:350292
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(carbamoylamino)benzoate
- (4-Carbomethoxy-phenyl)-harnstoff
- 4-Ureido-benzoesaeure-methylester
- 4-ureido-benzoic acid methyl ester
- AC1L6VYN
- methyl 4-ureidobenzoate
- Methyl-4-ureidobenzoat
- NSC509299
- T6226774
- 30932-68-4
- DB-119455
- SCHEMBL20764440
- 1-[4-(Methoxycarbonyl)phenyl]urea
- AKOS008909304
- NSC-509299
- Z24133895
- DTXSID00325503
-
-
- Inchi: 1S/C9H10N2O3/c1-14-8(12)6-2-4-7(5-3-6)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
- InChI Key: KGMJUOYXNFIYEO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)NC(N)=O)=O
Computed Properties
- Exact Mass: 194.0692
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 81.42
- LogP: 1.73710
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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